Cas no 207972-07-4 (Diderroside; O-De-Ac, O-tigloyl)

• Product name: Diderroside; O-De-Ac, O-tigloyl
• CAS No: 207972-07-4
• MF: C₂₂H₃₂O₁₃
• MW: 504.481688499451
• CID: 2728626

Diderroside; O-De-Ac, O-tigloyl Chemical and Physical Properties

Names and Identifiers

• Gonocaryoside E
• 8-O-tigloyldiderroside
• (-)-Gonocaryoside E
• Diderroside; O-De-Ac, O-tigloyl

• Inchi： 1S/C22H32O13/c1-5-9(2)20(30)33-10(3)15-11(6-14(24)31-4)12(19(28)29)8-32-21(15)35-22-18(27)17(26)16(25)13(7-23)34-22/h5,8,10-11,13,15-18,21-23,25-27H,6-7H2,1-4H3,(H,28,29)
• InChI Key： TUTUCWWXOAPPHZ-UHFFFAOYSA-N
• SMILES： COC(CC1C(C(=O)O)=COC(OC2C(O)C(O)C(O)C(CO)O2)C1C(OC(C(=CC)C)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• XLogP3: -0.195000000000001

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides